Cas no 2137504-45-9 (ethyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-4-carboxylate)

• Product Name: ethyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-4-carboxylate
• CAS No: 2137504-45-9
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 5608990
• PubChem ID: 165956726
• Update Time: 2025-07-21

ethyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137504-45-9
• ethyl 1-{1,7-dioxaspiro[4.4]nonan-4-yl}piperidine-4-carboxylate
• EN300-840399
• ethyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-4-carboxylate

• Inchi： 1S/C15H25NO4/c1-2-19-14(17)12-3-7-16(8-4-12)13-5-9-20-15(13)6-10-18-11-15/h12-13H,2-11H2,1H3
• InChI Key： ITKSOBFYXBAJCT-UHFFFAOYSA-N
• SMILES： O1CCC(C21COCC2)N1CCC(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48Ų

Additional information on ethyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-4-carboxylate

Introduction to Ethyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-4-carboxylate (CAS No. 2137504-45-9)

Ethyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-4-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2137504-45-9, belongs to a class of spirocyclic derivatives that have been extensively studied for their pharmacological relevance. The presence of a dioxaspiro core in its molecular structure imparts distinctive chemical and biological characteristics, making it a subject of interest for medicinal chemists and drug developers.

The spirocyclic framework of Ethyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-4-carboxylate is particularly noteworthy, as spiro compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets. This structural motif has been leveraged in the design of various therapeutic agents, including those targeting neurological disorders and inflammatory conditions. The compound's piperidine ring further contributes to its pharmacological profile, providing a favorable balance between lipophilicity and solubility, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of Ethyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-4-carboxylate more effectively than ever before. By leveraging high-throughput virtual screening techniques, scientists have been able to identify novel binding interactions between this compound and various biological targets. These studies have revealed promising leads for the development of new drugs targeting conditions such as pain management, neurodegeneration, and autoimmune diseases.

The dioxaspiro core of Ethyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-4-carboxylate is particularly interesting from a chemical perspective. The spiro linkage creates a rigid structure that can be tailored to fit specific binding pockets in biological targets, while the dioxolane moiety introduces oxygen atoms that can participate in hydrogen bonding or other forms of non-covalent interactions. This combination of structural features makes the compound a versatile scaffold for drug discovery efforts.

In the realm of medicinal chemistry, the synthesis of Ethyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-4-carboxylate has been optimized through various synthetic routes to enhance yield and purity. Advances in synthetic methodologies have allowed for the efficient preparation of complex spirocyclic compounds like this one, enabling researchers to conduct more extensive biological evaluations. These synthetic improvements have been crucial in facilitating preclinical studies and advancing the compound towards potential clinical applications.

One of the most exciting aspects of Ethyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-4-carboxylate is its potential as a lead compound for the development of novel therapeutics. Initial pharmacological studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, research has indicated that derivatives of this class may interact with targets involved in pain signaling pathways, offering a potential alternative to existing analgesics with improved efficacy or reduced side effects.

The biological activity of Ethyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-4-carboxylate has been further explored through in vitro and in vivo experiments. These studies have provided valuable insights into its mechanism of action and potential therapeutic benefits. For example, preclinical trials have demonstrated that certain analogs of this compound can modulate inflammatory responses by interacting with specific cytokine pathways. Such findings highlight the compound's promise as a candidate for treating inflammatory diseases like rheumatoid arthritis or inflammatory bowel disease.

The development of Ethyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-4-carboxylate also underscores the importance of interdisciplinary collaboration in pharmaceutical research. By integrating knowledge from organic chemistry, biochemistry, pharmacology, and computational science, researchers can more effectively navigate the complexities of drug discovery and development. This holistic approach has been instrumental in advancing our understanding of how spirocyclic compounds like this one can be optimized for therapeutic use.

Looking ahead, the future prospects for Ethyl 1-{1,7-dioxaspiro4.4nonan-4-yl}piperidine-4-carboxylate are bright indeed. Ongoing research efforts are focused on refining its chemical structure to enhance its pharmacological properties further. Additionally, new synthetic strategies are being explored to improve scalability and cost-effectiveness during production. These advancements will be critical in moving this compound from laboratory research towards clinical application.

In conclusion, Ethyl 1-{1,7-dioxaspiro4.4nonan-4-lyl}piperdine -carboxyrate (CAS No. 21375044 -459) represents an exciting example of how innovative molecular design can lead to novel therapeutic agents. Its unique structural features, combined with promising preliminary pharmacological data, make it a valuable asset in ongoing drug discovery efforts. As research continues, we can expect to see even more compelling evidence supporting its potential as a next-generation therapeutic.